Cas no 88127-29-1 (2-(N,3-Dimethylbutanamido)acetic acid)

2-(N,3-Dimethylbutanamido)acetic acid structure
88127-29-1 structure
Product Name:2-(N,3-Dimethylbutanamido)acetic acid
CAS No:88127-29-1
MF:C8H15NO3
MW:173.209602594376
CID:723295
PubChem ID:137394
Update Time:2025-04-19

2-(N,3-Dimethylbutanamido)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(N,3-Dimethylbutanamido)acetic acid
    • 2-(methyl-(3-methylbutanoyl)amino)acetic acid
    • 2-[METHYL(3-METHYLBUTANOYL)AMINO]ACETIC ACID
    • Glycine,N-methyl-N-(3-methyl-1-oxobutyl)-
    • Isovalerylsarcosine
    • N-Isovalerylsarcosine
    • AKOS000128371
    • BB 0258379
    • CHEBI:136917
    • 88127-29-1
    • N-methyl-N-(3-methylbutanoyl)glycine
    • isopentanoylsarcosine
    • Glycine, N-methyl-N-(3-methyl-1-oxobutyl)-
    • N-(3-methylbutanoyl)sarcosine
    • DTXSID50236832
    • 2-(N,3-Dimethylbutanamido)aceticacid
    • (3-methylbutanoyl)sarcosine
    • NS00121686
    • Z85895242
    • N-isopentanoylsarcosine
    • SCHEMBL26213578
    • MDL： MFCD09044038
    • Inchi： 1S/C8H15NO3/c1-6(2)4-7(10)9(3)5-8(11)12/h6H,4-5H2,1-3H3,(H,11,12)
    • InChI Key： GPFSWCRCPHKNBU-UHFFFAOYSA-N
    • SMILES： O=C(CC(C)C)N(C)CC(=O)O

Computed Properties

  • Exact Mass: 173.10500
  • Monoisotopic Mass: 173.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.61000
  • LogP: 0.57550

2-(N,3-Dimethylbutanamido)acetic acid Security Information

  • HazardClass：IRRITANT

2-(N,3-Dimethylbutanamido)acetic acid Customs Data

  • HS CODE：2924199090
  • Customs Data：

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(N,3-Dimethylbutanamido)acetic acid Pricemore >>

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